3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid” contains a pyrazole ring, which is a type of aromatic organic compound. The pyrazole ring is substituted at the 3-position with a tert-butyl group and at the 4-position with a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring, a five-membered ring containing two nitrogen atoms, and the tert-butyl and carboxylic acid substituents .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrazole ring and the substituents. The tert-butyl group is generally considered to be non-reactive, while the carboxylic acid group can participate in various reactions, such as esterification and amide formation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group could result in the compound being a solid at room temperature, and it would likely be soluble in polar solvents .Scientific Research Applications
Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids
Researchers have developed a method for the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to the synthesis of fluorinated pyrazole-4-carboxylic acids on a multigram scale. This synthesis pathway demonstrates the compound's utility in generating fluorinated derivatives for research and potential industrial applications (Iminov et al., 2015).
Synthesis of Pyrazolo[5,1-c][1,2,4]triazines
Another study focused on the synthesis of 3-tert-Butyl-7,8-nitro(dinitro)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-ones, highlighting the compound's role in creating structurally complex molecules with potential for further chemical investigation and application (Ivanov, 2021).
Reactivity Studies
The reactivity of 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one was explored, indicating the potential of 3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid derivatives in synthesizing biologically active compounds with diverse pharmacologic actions. This research underscores the compound's versatility in medicinal chemistry (Mironovich & Shcherbinin, 2014).
Functionalization Reactions
Experimental and theoretical studies on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and its acid chloride with 2,3-Diaminopyridine were conducted. These studies provide insights into the compound's chemical behavior, offering a foundation for developing novel compounds with tailored properties for various applications (Yıldırım, Kandemirli, & Demir, 2005).
Novel Synthesis Approaches
Research on novel synthesis methods for halo-substituted pyrazolo[5,1-c][1,2,4]triazines using derivatives of this compound showcases the compound's role in enabling the development of new synthetic routes. This work contributes to the expansion of available methods for synthesizing structurally diverse and complex molecules (Ivanov et al., 2017).
Mechanism of Action
Target of Action
Pyrazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . Therefore, the specific targets could vary depending on the specific biological activity being exhibited.
Mode of Action
It’s known that pyrazole derivatives can undergo various reactions, including single-electron transfer in frustrated lewis pairs , reactions with hydrogen halides , and elimination reactions . These reactions could potentially influence the compound’s interaction with its targets.
Biochemical Pathways
It’s known that pyrazole derivatives can participate in various reactions, potentially affecting multiple biochemical pathways .
Pharmacokinetics
A related compound, 3-{[4-tert-butyl-benzyl)-(pyridine-3-sulfonyl)-amino]-methyl}-phenoxy)-acetic acid, was found to be extensively metabolized in both male and female rats, with the major oxidative pathway being the oxidation of the tert-butyl side chain . This could potentially provide some insight into the ADME properties of 3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid.
Result of Action
Given the wide range of biological activities exhibited by pyrazole derivatives , the effects could potentially be diverse and depend on the specific biological activity being exhibited.
Future Directions
Properties
IUPAC Name |
5-tert-butyl-1H-pyrazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-8(2,3)6-5(7(11)12)4-9-10-6/h4H,1-3H3,(H,9,10)(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWYRBBYXHPMQBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=NN1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1152540-42-5 |
Source
|
Record name | 3-tert-butyl-1H-pyrazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.